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Abstract
Polonium-218 (²¹⁸Po) is a critical, albeit short-lived, radionuclide in the natural environment,

originating from the decay of Radon-222 (²²²Rn). As a primary contributor to the potential alpha

energy concentration (PAEC) of radon progeny, its behavior, particularly in atmospheric and

subterranean environments, is of significant interest for dosimetry, environmental monitoring,

and health physics. This technical guide provides an in-depth review of the natural occurrence

of ²¹⁸Po, detailing its formation, prevalence in various environmental matrices, and the

standardized methodologies for its detection and quantification.

Introduction to Polonium-218
Polonium-218, historically known as Radium A, is a radioactive isotope with a half-life of

approximately 3.1 minutes.[1] It is a key intermediate in the Uranium-238 (²³⁸U) decay series,

the most prevalent decay chain in the Earth's crust.[2][3] The decay of ²¹⁸Po is characterized by

two primary modes: a dominant alpha decay (99.98%) to Lead-214 (²¹⁴Pb) with an emission

energy of 6.00 MeV, and a minor beta decay branch (0.02%) to Astatine-218 (²¹⁸At).[4] Its

transient nature and direct lineage from gaseous radon make its environmental behavior

complex and highly variable.

Formation Pathway: The Uranium-238 Decay Series
The genesis of Polonium-218 is intrinsically linked to the decay of Uranium-238. Primordial

²³⁸U, present in rocks and soil, undergoes a series of transformations, eventually producing
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Radium-226 (²²⁶Ra). This radium isotope decays into Radon-222, a noble gas with a half-life of

3.8 days.[5] Due to its gaseous nature, ²²²Rn can emanate from the ground into the

atmosphere or dissolve into groundwater. The subsequent alpha decay of ²²²Rn directly yields

²¹⁸Po. This decay sequence is the principal source of naturally occurring Polonium-218 in the

environment.
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Figure 1: Simplified decay chain from Uranium-238 to Polonium-218.
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Environmental Occurrence and Distribution
The concentration of Polonium-218 in any environmental compartment is governed by the

concentration of its parent, Radon-222, and the physical and chemical dynamics of the

medium.

Atmosphere
The primary reservoir for airborne Polonium-218 is the decay of ²²²Rn gas that has emanated

from soil and building materials.[6] Immediately following its formation, the ²¹⁸Po atom exists as

a free, positively charged ion.[7][8] These ions rapidly interact with trace gases and water vapor

to form small molecular clusters (1-5 nm), referred to as the "unattached" fraction.[8] These

unattached clusters are highly mobile and exhibit high deposition velocities.

Within seconds, the majority of these unattached clusters attach to the surface of ambient

aerosol particles, forming the "attached" fraction.[8][9] This process is a critical determinant of

the ultimate fate and dosimetric impact of radon progeny. The activity concentration of ²¹⁸Po is

directly related to the radon gas concentration, though the ratio is influenced by ventilation

rates and aerosol concentrations. In a typical indoor environment with a radon concentration of

50 Bq/m³, it is estimated that about 48% of the unattached ²¹⁸Po clusters are positively

charged.[7][10]

Hydrosphere and Lithosphere
In groundwater, the presence of ²¹⁸Po is transient and directly dependent on the concentration

of dissolved ²²²Rn.[11] Radon dissolves into groundwater from uranium and radium-bearing

minerals in aquifers. Due to its very short half-life, ²¹⁸Po exists in a state of near secular

equilibrium with ²²²Rn in undisturbed groundwater. However, direct measurement is uncommon;

the focus is typically on the more stable Po-210 or the parent Rn-222.[12][13] In soil and rocks,

²¹⁸Po exists fleetingly within the mineral matrix wherever its precursor, ²²⁶Ra, is present.

Quantitative Data on Environmental Concentrations
Direct and widespread reporting of Polonium-218 activity concentrations is limited due to its

short half-life. Environmental assessments typically focus on its parent, Radon-222, or the total

potential alpha energy concentration (PAEC) from all short-lived progeny. The activity
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concentration of ²¹⁸Po is often assumed to approach that of ²²²Rn, a condition known as secular

equilibrium. The degree to which this is achieved is described by the equilibrium factor (F).

Environmental
Matrix

Parent Nuclide
Typical
Concentration
Range

Notes

Indoor Air ²²²Rn
46.3 Bq/m³ (1.25

pCi/L) - U.S. Average

Levels can exceed

10,000 Bq/m³ in some

buildings.[2][6]

Outdoor Air ²²²Rn

5 - 15 Bq/m³ (0.4

pCi/L) - Global

Average

Varies significantly

with geology and

atmospheric

conditions.[6][14]

Groundwater ²²²Rn
Highly variable, from

<1 to >1000 Bq/L

²¹⁸Po concentration is

rarely measured

directly.

Table 1: Typical Activity Concentrations of Radon-222, the Parent of Polonium-218

Isotope Half-life Decay Mode
Alpha Energy
(MeV)

Typical Indoor
Equilibrium
Factor (F)

²¹⁸Po (RaA) 3.1 min α, β⁻ 6.00 0.4 - 0.6

²¹⁴Pb (RaB) 26.8 min β⁻ - -

²¹⁴Bi (RaC) 19.9 min β⁻, α - -

²¹⁴Po (RaC') 164 µs α 7.69 -

Table 2: Properties of Short-Lived Radon-222 Progeny The Equilibrium Factor (F) is the ratio of

the PAEC of the actual progeny mixture to the PAEC that would exist if the progeny were in full

secular equilibrium with the parent radon. An F-factor of 0.4 means the progeny concentration

is 40% of the radon concentration.
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Experimental Protocols for Measurement
The quantification of Polonium-218, particularly in air, is most commonly achieved via alpha

spectrometry. The distinct 6.00 MeV alpha emission of ²¹⁸Po allows for its resolution from other

radon progeny, notably ²¹⁴Po at 7.69 MeV.[1][15]

Standard Protocol: Alpha Spectrometry of Air Samples
Objective: To determine the activity concentration of ²¹⁸Po and other short-lived radon progeny

in an air sample.

Methodology:

Sample Collection: Air is drawn at a known, constant flow rate through a high-efficiency filter

(e.g., membrane or glass fiber) for a short, precisely recorded duration (typically 5 to 15

minutes). Radon progeny, including ²¹⁸Po, are deposited onto the filter surface.

Detector Setup: A solid-state silicon detector (e.g., PIPS or ion-implanted silicon) is placed in

a vacuum chamber facing the collection filter at a fixed, close distance. The vacuum

minimizes alpha particle energy loss to air.

Alpha Counting and Spectroscopy: Immediately after sampling, the filter is placed in the

vacuum chamber. Alpha particles emitted from the filter are detected. The electronic signals

from the detector are processed by a multichannel analyzer, which generates an energy

spectrum.

Data Acquisition: Counting is performed over a series of short, timed intervals. A common

approach (a modified Tsivoglou method) involves multiple counting periods to track the

decay and ingrowth of the different progeny.[1]

Spectral Analysis: The resulting alpha spectrum is analyzed. The distinct energy peak at 6.00

MeV is integrated to determine the total counts from ²¹⁸Po decay during the counting interval.

The peak at 7.69 MeV corresponds to ²¹⁴Po.

Concentration Calculation: The activity concentration of ²¹⁸Po at the time of sampling is

calculated from the net counts in its corresponding energy peak, correcting for the detector
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efficiency, air sample volume, and the radioactive decay that occurred during and after

sampling.

1. Sample Collection
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3. Data Analysis
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Figure 2: Experimental workflow for measuring airborne Polonium-218.

Conclusion
Polonium-218 is a ubiquitous, naturally occurring radionuclide whose presence in the

environment is inextricably tied to its gaseous parent, Radon-222. While its short half-life

makes it a transient species, its role as an alpha-emitting radon progeny is significant for public

health and environmental radiation studies. Understanding its atmospheric behavior,

particularly the dynamics of attached and unattached fractions, is crucial for accurate inhalation

dose assessment. The standardized method for its quantification, alpha spectrometry, provides

a robust means to measure its activity concentration, offering vital data for researchers in

environmental science and radiation protection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://academicjournals.org/journal/IJPS/article-full-text-pdf/088738016478
https://pubmed.ncbi.nlm.nih.gov/15829554/
https://pubmed.ncbi.nlm.nih.gov/15829554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767488/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767488/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767488/
https://www.researchgate.net/figure/the-Polonium-concentration-in-river-water-samples-Its-value-ranges-from-086-to-449-mBq_tbl1_281365754
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=841173
https://www.atsdr.cdc.gov/toxprofiles/tp145-c1.pdf
https://www.researchgate.net/figure/A-typical-alpha-spectrum-of-radon-and-thoron-daughters_fig2_261604777
https://www.benchchem.com/product/b1236091#natural-occurrence-of-polonium-218-in-the-environment
https://www.benchchem.com/product/b1236091#natural-occurrence-of-polonium-218-in-the-environment
https://www.benchchem.com/product/b1236091#natural-occurrence-of-polonium-218-in-the-environment
https://www.benchchem.com/product/b1236091#natural-occurrence-of-polonium-218-in-the-environment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1236091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

